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Compound of Interest

Compound Name: Bis-PEG11-acid

Cat. No.: B8025110

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Bis-PEG11-acid, a
homobifunctional crosslinker pivotal in bioconjugation, drug delivery, and surface modification.
This document outlines its chemical and physical properties, details its role in modifying
proteins and peptides, and provides established experimental protocols for its application.

Core Properties of Bis-PEG11-acid

Bis-PEG11-acid is a polyethylene glycol (PEG) derivative featuring a carboxylic acid group at
both termini of a discrete 11-unit ethylene glycol chain. This structure imparts hydrophilicity and
enables the covalent linkage of two amine-containing molecules.

Quantitative Data Summary

The following table summarizes the key quantitative data for Bis-PEG11-acid. While specific
experimental values for some physical properties can vary between suppliers, the molecular
weight is a fundamental constant.
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Property Value Source
Molecular Weight 602.67 g/mol [1]
Purity Typically 295% [1]

Soluble in water, DMSO, DCM,

Solubility DME

Chemical Reactivity and Applications

The defining feature of Bis-PEG11-acid is its two terminal carboxylic acid groups.[1] These
groups can react with primary amines to form stable amide bonds, a cornerstone of
bioconjugation chemistry. This reaction is not spontaneous and requires the use of coupling
agents to activate the carboxylic acid.[2]

Common applications in research and drug development include:

o Protein and Peptide Pegylation: The covalent attachment of PEG chains (PEGylation) to
therapeutic proteins or peptides can enhance their solubility, stability, and in vivo circulation
half-life, while potentially reducing their immunogenicity.

e Antibody-Drug Conjugate (ADC) Development: Bis-PEG11-acid can serve as a hydrophilic
linker to conjugate cytotoxic drugs to antibodies, improving the pharmacokinetic profile of the
resulting ADC.

» Surface Modification: The functionalization of surfaces, such as nanoparticles and beads,
with Bis-PEG11-acid can reduce non-specific protein binding and provide anchor points for
the attachment of targeting ligands.

o PROTAC Synthesis: In the field of targeted protein degradation, this linker can be used to
connect a target protein-binding ligand and an E3 ligase-recruiting ligand in the formation of
Proteolysis Targeting Chimeras (PROTACS).

Experimental Protocols

The following section details a standard experimental protocol for the conjugation of Bis-
PEG11-acid to an amine-containing molecule, such as a protein, using the common EDC/NHS
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chemistry.

Amine Conjugation via EDC/NHS Coupling

This two-step protocol first activates the carboxylic acid groups of Bis-PEG11-acid with EDC
and NHS to form a more stable amine-reactive NHS ester, which then reacts with the amine
groups on the target molecule.

Materials:

e Bis-PEG11-acid

¢ Protein or other amine-containing molecule

o 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

e N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (sulfo-NHS)
 Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.5-6.0
e Coupling Buffer: 1X Phosphate-Buffered Saline (PBS), pH 7.2-8.0

e Quenching Buffer: e.g., 1 M Tris-HCI, pH 8.0 or 1 M hydroxylamine, pH 8.5

e Desalting column for purification

Procedure:

» Reagent Preparation: Equilibrate all reagents to room temperature before use. Prepare stock
solutions of Bis-PEG11-acid, EDC, and NHS in an appropriate anhydrous solvent (e.g.,
DMSO or DMF). Prepare the protein solution in the Coupling Buffer.

¢ Activation of Bis-PEG11-acid:
o Dissolve Bis-PEG11-acid in the Activation Buffer.

o Add a molar excess of EDC and NHS (typically 2-5 fold excess of each over the carboxylic
acid groups) to the Bis-PEG11-acid solution.
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o Incubate for 15-30 minutes at room temperature to form the NHS ester.

o Conjugation to the Amine-Containing Molecule:

o Immediately add the activated Bis-PEG11-acid solution to the protein solution in the
Coupling Buffer. The pH of the reaction mixture should be between 7.2 and 8.0 for efficient
coupling to primary amines.

o Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C with
gentle stirring.

e Quenching the Reaction: Add the Quenching Buffer to the reaction mixture to quench any
unreacted NHS esters. Incubate for 15-30 minutes at room temperature.

« Purification of the Conjugate: Remove unreacted PEG linker, byproducts, and quenching
reagents from the conjugated protein using size exclusion chromatography (SEC), ion-
exchange chromatography (IEX), or hydrophobic interaction chromatography (HIC).[3][4][5]
[6] The choice of method will depend on the properties of the protein and the PEGylated
conjugate.

Visualizing the Workflow and Signaling Pathway

To better illustrate the processes involved, the following diagrams have been generated using
Graphviz.

Fig. 1. Experimental workflow for protein PEGylation using Bis-PEG11-acid.
Fig. 2: Conceptual pathway of a targeted therapeutic utilizing a PEG linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Bis-PEG11-acid: Properties,
Applications, and Experimental Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8025110#bis-pegll-acid-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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